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Introduction
Trithiocyanuric acid (TTCA), also known as 1,3,5-triazine-2,4,6(1H,3H,5H)-trithione, is a

sulfur-containing heterocyclic compound with the chemical formula C₃H₃N₃S₃.[1][2][3][4]

Structurally analogous to cyanuric acid with its oxygen atoms replaced by sulfur, TTCA is a

versatile molecule with a wide range of applications in materials science, analytical chemistry,

and pharmacology.[3][5] This technical guide provides a comprehensive overview of its

chemical properties, synthesis, experimental protocols, and key applications, with a focus on

data relevant to research and development.

Physicochemical Properties
Trithiocyanuric acid is typically a yellow, amorphous powder or crystalline solid.[2][6] It

exhibits a high melting point, greater than 300°C, and is sparingly soluble in water but shows

better solubility in polar organic solvents like tetrahydrofuran (THF), and to a lesser extent in

dioxane, acetone, and methanol.[2][6]

Structural Information and Tautomerism
Trithiocyanuric acid exists in tautomeric forms, with the thione form being predominant in the

solid state. This structural feature is crucial for its chemical reactivity and ability to form

extensive hydrogen-bonding networks, which contribute to its high melting point. The molecule
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is planar, and its crystal structure often involves sheets of molecules stabilized by N−H···S

hydrogen bonds.[5]

{1,3,5-Triazinane-2,4,6-trithione | (Thione Form)}

{1,3,5-Triazine-2,4,6-trithiol | (Thiol Form)}

Tautomerization

Click to download full resolution via product page

Spectroscopic Data
A summary of key spectroscopic data for trithiocyanuric acid is presented below.

Spectroscopic Data Description

FT-IR (cm⁻¹)

Characteristic peaks for the non-aromatic

trithione form are observed around 1528, 1116,

and 744 cm⁻¹.

¹³C NMR
Spectral data is available and can be found in

various databases.

Mass Spectrometry The molecular weight is 177.27 g/mol .

Synthesis and Experimental Protocols
Synthesis of Trithiocyanuric Acid
A common method for the synthesis of trithiocyanuric acid involves the reaction of cyanuric

chloride with sodium hydrosulfide.[3]

Reaction Scheme:

C₃N₃Cl₃ + 3NaSH → C₃H₃N₃S₃ + 3NaCl
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Experimental Protocol: General Procedure

A detailed experimental protocol for the synthesis of 2,4,6-trimercapto-1,3,5-triazine involves

the reaction of sodium sulfide or hydrogen sulfide with cyanuric chloride in an aqueous

medium.[7] The temperature is gradually increased from 10 to 100°C in the presence of sodium

carbonate or bicarbonate.[7]
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Synthesis of Metal-Organic Frameworks (MOFs)
Trithiocyanuric acid is a versatile ligand for the synthesis of metal-organic frameworks. A

representative protocol for the synthesis of a tin-based MOF is described below.

Experimental Protocol: Microwave-Assisted Synthesis of a Tin-MOF

This protocol describes the synthesis of a tin-based MOF using trithiocyanuric acid (TCA),

stannous chloride dihydrate, and N,N-dimethylformamide (DMF).[8]

Precursor Solution Preparation: Dissolve trithiocyanuric acid and stannous chloride

dihydrate in DMF.

Microwave Irradiation: Subject the solution to microwave irradiation at a specific temperature

and time to facilitate the formation of the MOF.

Isolation and Purification: After the reaction, the solid MOF product is isolated by

centrifugation, washed with fresh DMF and subsequently with a more volatile solvent to

remove unreacted starting materials.

Activation: The purified MOF is then activated by removing the solvent molecules from its

pores, typically by heating under vacuum.
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Applications in Research and Development
Polymer Chemistry
Trithiocyanuric acid serves as a crosslinking agent for various polymers, enhancing their

thermal stability and mechanical properties.[2] It is particularly effective for halogen-containing

polymers.

Coordination Chemistry and Materials Science
The thiol groups in trithiocyanuric acid readily coordinate with metal ions, leading to the

formation of coordination polymers and metal-organic frameworks (MOFs).[5] These materials

have potential applications in catalysis, gas storage, and sensing.

Biological and Pharmacological Activity
Trithiocyanuric acid and its metal complexes have shown promising biological activities.

Enzyme Inhibition: TTCA is a known inhibitor of Toxoplasma gondii orotate

phosphoribosyltransferase, an enzyme essential for the parasite's replication.[3] This makes

it a potential starting point for the development of antiparasitic drugs.

Trithiocyanuric Acid

Inhibition

T. gondii Orotate
Phosphoribosyltransferase

Parasite Replication Blocked

Click to download full resolution via product page

Antimicrobial and Antitumor Activity: Metal complexes of trithiocyanuric acid, particularly

with Fe(II) and Mn(II), have demonstrated significant antimicrobial and antitumor activities.[3]
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Some of these complexes have shown lower IC₅₀ values against certain cancer cell lines

compared to established drugs like cisplatin.[3]

Experimental Protocol: MTT Assay for Cytotoxicity

A common method to evaluate the cytotoxic activity of compounds like trithiocyanuric acid
and its derivatives is the MTT assay.

Cell Seeding: Plate cancer cells in a 96-well plate at a suitable density and incubate for 24

hours.

Compound Treatment: Treat the cells with various concentrations of the test compound (e.g.,

trithiocyanuric acid) and incubate for a specified period (e.g., 48-72 hours).

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the

formation of formazan crystals by viable cells.

Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the

formazan crystals.

Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength

(typically around 570 nm) using a microplate reader.

Data Analysis: Calculate the percentage of cell viability compared to an untreated control

and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell

growth).

Quantitative Data
The following tables summarize key quantitative data for trithiocyanuric acid.

Table 1: Physicochemical Properties
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Property Value Reference

CAS Number 638-16-4 [1][2][3]

Molecular Formula C₃H₃N₃S₃ [1][2][3]

Molecular Weight 177.27 g/mol [2][3]

Appearance
Yellow amorphous

powder/crystals
[2][6]

Melting Point >300 °C [2]

pKa values 5.7, 8.4, 11.4 [3]

Table 2: Solubility Data

Solvent Solubility Reference

Water Sparingly soluble [2][6]

Tetrahydrofuran (THF) Soluble

Dioxane Slightly soluble

Acetone Slightly soluble

Methanol Slightly soluble

Table 3: Biological Activity (IC₅₀ Values of Metal Complexes)

Compound Cell Line IC₅₀ (µM) Reference

TTCA-Fe(II) Complex
G-361, HOS, K-562,

MCF-7
Lower than cisplatin [3]

TTCA-Mn(II) Complex
G-361, HOS, K-562,

MCF-7
Lower than cisplatin [3]

Safety and Handling
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Trithiocyanuric acid is considered an irritant to the eyes, respiratory system, and skin.[9]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet

(SDS).

Conclusion
Trithiocyanuric acid (CAS 638-16-4) is a multifaceted compound with significant potential in

various scientific and industrial fields. Its unique chemical structure, characterized by the

presence of three thiol groups on a triazine ring, allows for a rich chemistry, including the

formation of coordination polymers and its use as a crosslinking agent. Furthermore, its

demonstrated biological activities, such as enzyme inhibition and the antitumor properties of its

metal complexes, make it a molecule of interest for drug development professionals. This

technical guide has provided a comprehensive overview of its properties, synthesis, and

applications, offering a valuable resource for researchers and scientists working with this

versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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